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Compound of Interest

Compound Name: ADA disodium salt

Cat. No.: B1521844 Get Quote

N-(2-Acetamido)iminodiacetic acid, commonly known as ADA, is a zwitterionic buffer first

described by Norman Good and his colleagues in the 1960s.[1] Developed to provide stable pH

environments for biochemical studies, ADA is particularly valuable for its buffering capacity in

the physiologically relevant pH range of 6.0 to 7.2.[1][2][3] The disodium salt form (CAS 41689-

31-0) is the most frequently utilized variant in laboratory settings due to its significantly

enhanced aqueous solubility over the free acid form.[4][5]

Beyond its primary function as a biological buffer, ADA disodium salt is also an effective

chelating agent, capable of forming stable complexes with divalent metal cations such as

calcium (Ca²⁺), copper (Cu²⁺), and zinc (Zn²⁺).[6] This dual-functionality—pH stabilization and

metal ion sequestration—makes it a versatile and indispensable tool for researchers, scientists,

and drug development professionals. Its applications range from protein isolation and enzyme

assays to cell culture and analytical chemistry.[6][7][8]

Physicochemical Data
The fundamental properties of ADA disodium salt are summarized below. This data is critical

for accurate preparation of solutions and for understanding its behavior in experimental

systems.
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Property Value Source(s)

CAS Number 41689-31-0 [3][7][9][10][11][12]

Molecular Formula C₆H₈N₂Na₂O₅ [7][10][12]

Molecular Weight 234.12 g/mol [3][7][10]

Synonyms

N-(2-Acetamido)-2-

iminodiacetic acid disodium

salt, N-

(Carbamoylmethyl)iminodiaceti

c acid disodium salt

[3][10][12]

Appearance White crystalline powder [12][13]

pKa (25 °C) 6.6 (for the free acid) [3][14]

Useful pH Range 6.0 - 7.2 [2][3]

Solubility in Water Highly soluble; 0.5 g/mL [3][13]

Storage
Room temperature (18 to

25°C), away from light
[10][11][12]

Section 2: Core Mechanisms of Action
Understanding the chemical principles behind ADA's functionality is key to its effective

application. Its utility is rooted in two distinct but complementary mechanisms: pH buffering and

metal ion chelation.

The Principle of pH Buffering
As a "Good's buffer," ADA is designed to be chemically and enzymatically stable, exhibit

minimal interference in biological processes, and have a pKa value near neutrality. Its buffering

action stems from the protonation and deprotonation of its secondary amine group. Within its

effective pH range (6.0-7.2), it can absorb or release protons (H⁺) to resist significant changes

in pH, which is critical for maintaining the structural integrity and function of proteins, enzymes,

and cells in vitro.
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The Chemistry of Metal Ion Chelation
Similar to the well-known chelator EDTA, ADA possesses multiple carboxyl and amine groups

that can donate electron pairs to form coordinate bonds with metal ions.[15] This action

effectively sequesters metal ions, preventing them from participating in undesirable reactions

such as catalyzing the degradation of active ingredients or inhibiting enzymatic activity.[15][16]

[17] This property is particularly valuable in experiments where the presence of stray metal ions

could compromise the results.

Caption: Fig 1. Chelation of a divalent metal ion (M²⁺) by ADA.

Section 3: Key Applications in Research & Drug
Development
The dual properties of ADA disodium salt enable its use in a wide array of sophisticated

applications, making it a staple reagent in both basic research and industrial R&D.

Biochemical and Enzymatic Assays
In enzyme kinetics and other biochemical assays, maintaining a stable pH is paramount for

reliable and reproducible results. ADA is an excellent choice for assays involving enzymes that

are active around neutral pH. Furthermore, its ability to chelate divalent cations can be

leveraged as an experimental control. For instance, it can be used to create metal-free

conditions to study the metal-dependency of a particular enzyme or protein function.[13]

Cell Culture Systems
ADA disodium salt is used as a buffer component in various cell culture media.[8][18] It helps

maintain physiological pH, which is crucial for cell viability, growth, and differentiation. Its

chelating properties also contribute to a more defined culture environment by sequestering

potentially cytotoxic heavy metal ions that may be present as contaminants in media

components or water.

Protein Isolation and Characterization
During protein purification, ADA is often included in lysis and purification buffers.[7] It serves

two primary purposes: stabilizing the pH to prevent protein denaturation and chelating metal
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ions that could otherwise promote proteolytic degradation or oxidation of sensitive amino acid

residues. This ensures a higher yield of intact, functional protein.

Advanced Research in Cellular Signaling
An emerging application for ADA disodium salt is in the study of cellular signaling pathways

involving adenosine.[13] The enzyme adenosine deaminase (ADA) breaks down adenosine. By

acting as a substrate for this enzyme, ADA disodium salt can be used to manipulate cellular

adenosine levels, allowing researchers to investigate the downstream effects on processes like

cell growth, immune function, and differentiation.[13]

Section 4: Practical Laboratory Protocols &
Procedures
Protocol: Preparation of a 0.5 M ADA Buffer Stock
Solution (pH 7.0)
This protocol describes a self-validating method for preparing a standardized 0.5 M stock

solution of ADA buffer, a common starting concentration for subsequent dilutions.

Materials & Equipment:

ADA Disodium Salt (CAS 41689-31-0)

High-purity, nuclease-free water

1 M HCl and 1 M NaOH for pH adjustment

Calibrated pH meter

Stir plate and magnetic stir bar

Graduated cylinders and a volumetric flask

Sterile 0.22 µm filter unit

Sterile storage bottle
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Step-by-Step Methodology:

Calculate Required Mass: To prepare 500 mL of a 0.5 M solution, calculate the mass of ADA
disodium salt needed:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.5 mol/L × 0.5 L × 234.12 g/mol = 58.53 g

Dissolution:

Add approximately 400 mL of high-purity water to a beaker with a magnetic stir bar.

Place the beaker on a stir plate and slowly add the 58.53 g of ADA disodium salt while

stirring. The powder is highly soluble in water.[3][13]

pH Adjustment (Self-Validation Step):

Once the powder is fully dissolved, immerse the calibrated pH meter electrode into the

solution.

The initial pH of the disodium salt solution will be alkaline.

Carefully titrate the solution by adding 1 M HCl dropwise while continuously monitoring the

pH. The goal is to reach a final pH of 7.0.

Causality Note: Precise pH adjustment is the most critical step. The buffering capacity of

the solution is optimal only when the pH is set correctly relative to its pKa of 6.6.

Final Volume Adjustment:

Once the target pH of 7.0 is stable, carefully transfer the solution to a 500 mL volumetric

flask.

Add high-purity water to bring the final volume precisely to the 500 mL mark.

Cap and invert the flask several times to ensure thorough mixing.
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Sterilization and Storage:

For applications requiring sterility (e.g., cell culture), pass the buffer solution through a

0.22 µm sterile filter unit into a sterile storage bottle.

Label the bottle clearly with the contents ("0.5 M ADA Buffer, pH 7.0"), preparation date,

and your initials.

Store the solution at room temperature.[10][11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.calpaclab.com/biological-buffer-ada-disodium-salt-min-98-100-grams/ala-a105137-100g
https://www.biobasic.com/ada-buffer-disodium-salt-4042
https://www.watson-int.com/ada-disodium-salt-cas-41689-31-0/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Calculate Mass
(58.53 g for 500 mL)

2. Dissolve ADA Salt
in ~400 mL H₂O

3. Adjust pH to 7.0
with 1 M HCl

QC Check:
Verify pH with

calibrated meter

pH Not OK

4. Adjust Final Volume
to 500 mL

pH OK

5. Sterile Filter
(0.22 µm)

6. Store at Room Temp
in Labeled Bottle

End

Click to download full resolution via product page

Caption: Fig 2. Workflow for preparing a 0.5 M ADA buffer solution.
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Safety, Handling, and Storage
While ADA disodium salt is not classified as a hazardous substance, standard laboratory

safety practices should always be followed.[19]

Personal Protective Equipment (PPE): Wear safety glasses and gloves when handling the

powder to avoid irritation.[3]

Handling: Avoid creating dust. Use in a well-ventilated area. Wash hands thoroughly after

handling.[20]

Storage: Store the solid compound in a tightly sealed container in a dry place at room

temperature (18-25°C).[11][12] Aqueous solutions are stable at room temperature, but for

long-term storage, refrigeration (2-8°C) can be considered to prevent microbial growth.

Section 5: Conclusion
ADA disodium salt (CAS 41689-31-0) is a high-value reagent whose utility extends far beyond

its original design as a simple biological buffer. Its dual-action capability to both stabilize pH

and sequester metal ions provides researchers with a robust tool to enhance the reliability,

reproducibility, and validity of a wide range of experimental systems. From foundational

enzyme kinetics to advanced cell signaling studies, a thorough understanding of its

physicochemical properties and mechanisms of action empowers scientists and drug

developers to leverage its full potential in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.hbdsbio.com/is-edta-and-edta-disodium-salt-the-same.html
https://www.hbdsbio.com/is-edta-and-edta-disodium-salt-the-same.html
https://www.researchgate.net/post/What-is-different-of-EDTA-K2-EDTA-and-EDTA-disodium-salt
https://www.xindaobiotech.com/ada-disodium-salt-cas41689-31-0-product/
https://www.xindaobiotech.com/ada-disodium-salt-cas41689-31-0-product/
https://www.scbt.com/p/ada-disodium-salt-41689-31-0
https://www.suracell.com/en_CA/shop/fm-sr-35609-ada-disodium-salt-buffer-extrapure-98-25g-8863
https://www.calpaclab.com/ada-disodium-salt-biological-buffer-100g-each/spc-a1834-100gm
https://www.calpaclab.com/biological-buffer-ada-disodium-salt-min-98-100-grams/ala-a105137-100g
https://www.biobasic.com/ada-buffer-disodium-salt-4042
https://www.watson-int.com/ada-disodium-salt-cas-41689-31-0/
https://www.smolecule.com/products/s983676
https://pubchem.ncbi.nlm.nih.gov/compound/117765
https://pubchem.ncbi.nlm.nih.gov/compound/117765
https://synapse.patsnap.com/article/what-is-the-mechanism-of-disodium-edetate
https://sciencelab.co.ke/blogs/news/edta-disodium-salt-chelating-agent
https://annexechem.com/everything-you-need-to-know-about-edta-di-sodium-salt-applications-safety-trends/
https://www.emdbio.com/shop/bu-181-25g-ada-buffer-disodium-salt-52808
https://www.chemscience.com/assets/uploads/safety_datasheet/GRM3915-sds.pdf
http://www.bio-protech.com.tw/upload/20170913053633.pdf
https://www.benchchem.com/product/b1521844#ada-disodium-salt-cas-number-41689-31-0
https://www.benchchem.com/product/b1521844#ada-disodium-salt-cas-number-41689-31-0
https://www.benchchem.com/product/b1521844#ada-disodium-salt-cas-number-41689-31-0
https://www.benchchem.com/product/b1521844#ada-disodium-salt-cas-number-41689-31-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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